Tert-butyl 4-(2-fluoropyridin-3-yl)piperidine-1-carboxylate
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Description
Tert-butyl 4-(2-fluoropyridin-3-yl)piperidine-1-carboxylate is a sterically congested piperazine derivative . It was prepared using a modified Bruylants approach . This compound is part of a class of compounds possessing an N-tert-butyl piperazine substructure .
Synthesis Analysis
The synthesis of this compound involves a modified Bruylants approach . The challenge of synthesizing quaternary carbons, particularly amine-bearing quaternary carbons, is well established .Molecular Structure Analysis
The piperazine ring in this compound is present in a chair conformation with di-equatorial substitution . Of the two N atoms, one is sp3 hybridized while the other is sp2 hybridized . Intermolecular interactions resulting from the crystal packing patterns were investigated using Hirshfeld surface analysis and fingerprint analysis .Scientific Research Applications
Synthesis and Characterization
Tert-butyl 4-(2-fluoropyridin-3-yl)piperidine-1-carboxylate has been explored in various synthetic and characterization studies. For instance, a related compound, tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate, was synthesized and characterized using techniques like LCMS, 1H NMR, and X-ray diffraction. This compound displayed moderate anthelmintic activity (Sanjeevarayappa et al., 2015).
Intermediate in Bioactive Compound Synthesis
Tert-butyl piperidine-1-carboxylate derivatives have been used as intermediates in the synthesis of biologically active compounds. For example, tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, an important intermediate in the synthesis of crizotinib, was synthesized through a three-step process (Kong et al., 2016). Additionally, tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, another derivative, is an intermediate for small molecule anticancer drugs (Zhang et al., 2018).
Building Block for Diverse Syntheses
Tert-butyl piperidine derivatives serve as building blocks for the synthesis of various chemical structures. For example, enantiopure 4-hydroxypipecolate and 4-hydroxylysine derivatives were synthesized from a 4,6-dioxopiperidinecarboxylate precursor, demonstrating the versatility of tert-butyl piperidine-1-carboxylates in chemical synthesis (Marin et al., 2004).
Use in Stereoselective Synthesis
These compounds are also used in stereoselective synthesis. For example, the synthesis of tert-butyl trans-4-ethynyl-3-hydroxypiperidine-1-carboxylate, a new scaffold for preparing substituted piperidines, was achieved through regioselective ring-opening, showcasing the potential for stereoselective synthesis (Harmsen et al., 2011).
In Pharmaceutical Intermediates
These compounds are key intermediates in pharmaceutical synthesis. For instance, tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate is a key intermediate of Vandetanib, an anticancer drug (Wang et al., 2015).
Crystal Structure Analysis
The crystal structure of related compounds, such as tert-butyl 4-[4-(4-fluorophenyl)-2-methylbut-3-yn-2-yl]piperazine-1-carboxylate, has been analyzed to understand their chemical properties and potential applications in pharmacology (Gumireddy et al., 2021).
properties
IUPAC Name |
tert-butyl 4-(2-fluoropyridin-3-yl)piperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21FN2O2/c1-15(2,3)20-14(19)18-9-6-11(7-10-18)12-5-4-8-17-13(12)16/h4-5,8,11H,6-7,9-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKUHXLFXDKHHCM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)C2=C(N=CC=C2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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